Cas no 901030-90-8 (1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo4,3-cquinoline)

• Product Name: 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo4,3-cquinoline
• CAS No: 901030-90-8
• MF: C₂₄H₁₆ClF₂N₃O
• MW: 435.853151321411
• CID: 5799134
• PubChem ID: 20852922
• Update Time: 2025-05-27

1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo4,3-cquinoline
• AKOS001804446
• 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo[4,3-c]quinoline
• 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoropyrazolo[4,3-c]quinoline
• 901030-90-8
• F3407-1652

• Inchi： 1S/C24H16ClF2N3O/c1-2-31-18-9-3-14(4-10-18)22-20-13-28-23-19(11-16(26)12-21(23)27)24(20)30(29-22)17-7-5-15(25)6-8-17/h3-13H,2H2,1H3
• InChI Key： LUOLVFPYOSABGR-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)N1C2C3C=C(C=C(C=3N=CC=2C(C2C=CC(=CC=2)OCC)=N1)F)F

Computed Properties

• Exact Mass: 435.0949962g/mol
• Monoisotopic Mass: 435.0949962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 599
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 39.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo4,3-cquinoline

Recent Advances in the Study of 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo[4,3-c]quinoline (CAS: 901030-90-8)

The compound 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo[4,3-c]quinoline (CAS: 901030-90-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This pyrazoloquinoline derivative has been the subject of multiple studies aimed at elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its potential therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and structural optimization of 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo[4,3-c]quinoline. Researchers have developed novel synthetic routes to improve yield and purity, with particular emphasis on the introduction of the difluoro and ethoxy substituents, which are critical for the compound's bioactivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the synthesized compound. These efforts have laid the groundwork for further pharmacological evaluations.

Pharmacological investigations have revealed that this compound exhibits potent inhibitory activity against several kinase targets, including those involved in inflammatory and oncogenic pathways. In vitro assays demonstrated significant suppression of tumor cell proliferation, suggesting its potential as an anticancer agent. Additionally, the compound's ability to modulate specific signaling pathways has sparked interest in its application for treating autoimmune diseases. These findings are supported by molecular docking studies, which highlight the compound's high affinity for key protein targets.

In vivo studies have further validated the therapeutic potential of 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo[4,3-c]quinoline. Animal models of cancer and inflammation showed marked reduction in disease progression upon treatment with the compound. Notably, the compound demonstrated favorable pharmacokinetic properties, including good oral bioavailability and a manageable safety profile. These results position it as a strong candidate for clinical development, pending further toxicological and efficacy studies.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential off-target effects, and scalability of synthesis need to be addressed. Future research directions may include the exploration of prodrug strategies to enhance bioavailability and the identification of biomarkers to predict patient response. Collaborative efforts between academia and industry will be crucial to overcoming these hurdles and advancing the compound toward clinical trials.

In conclusion, 1-(4-chlorophenyl)-3-(4-ethoxyphenyl)-6,8-difluoro-1H-pyrazolo[4,3-c]quinoline (CAS: 901030-90-8) represents a promising lead compound in the field of medicinal chemistry. Its multifaceted pharmacological profile and robust preclinical data underscore its potential as a therapeutic agent for cancer and inflammatory diseases. Continued research and development efforts will be essential to fully realize its clinical benefits and address the remaining challenges in its path to commercialization.